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Compound of Interest

Compound Name: 2-(Hydroxymethyl)cyclobutanone

Cat. No.: B2923102 Get Quote

A-Technical-Guide-to-2-
(Hydroxymethyl)cyclobutanone
An In-depth Technical Guide to the Commercial
Availability and Suppliers of 2-
(Hydroxymethyl)cyclobutanone
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Hydroxymethyl)cyclobutanone is a versatile organic building block with significant

potential in medicinal chemistry and drug development. Its strained cyclobutane ring and

functional groups make it a valuable precursor for the synthesis of complex molecules.[1] This

guide provides a comprehensive overview of the commercial availability of 2-
(Hydroxymethyl)cyclobutanone, offering insights into suppliers, procurement strategies, and

quality assessment to empower researchers in their scientific endeavors.

Commercial Landscape: Key Suppliers and
Availability
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2-(Hydroxymethyl)cyclobutanone is available from a range of chemical suppliers, catering

primarily to the research and development sector. It is important to note that this compound is

intended for research purposes only and not for human or veterinary therapeutic use.[1]

Prominent suppliers listing 2-(Hydroxymethyl)cyclobutanone (CAS No. 23107-52-0) include:

Sigma-Aldrich (Merck): A leading global supplier of research chemicals, Sigma-Aldrich lists

2-(Hydroxymethyl)cyclobutanone, often in collaboration with its partner companies like

Synthonix Corporation.[2]

Smolecule: This supplier offers 2-(Hydroxymethyl)cyclobutanone and provides some

details on its scientific research applications.[1]

Moldb: A molecular database that also serves as a supplier, Moldb provides purchasing

information for 2-(Hydroxymethyl)cyclobutanone with a stated purity of 97%.[3]

BLD Pharm: BLD Pharm lists the compound and notes the availability of cold-chain

transportation, which may be crucial for maintaining its stability.[4]

Apollo Scientific: This supplier offers 3-(Hydroxymethyl)cyclobutan-1-one, a constitutional

isomer of the target molecule.[5]

2A Biotech: Lists 3-(Hydroxymethyl)cyclobutanone with a purity of 96% or higher.[6]

It is crucial for researchers to verify the identity of the compound, as isomers such as 2-

(hydroxymethyl)cyclobutan-1-ol[7], 2-hydroxy-2-(hydroxyphenylmethyl)-cyclobutanone[8], and

2-methyl-4-hydroxy-cyclobutanone[9] are also commercially available and may have similar

names.

Supplier and Product Specifications
The following table summarizes the available information on the specifications of 2-
(Hydroxymethyl)cyclobutanone from various suppliers. Researchers should always request

a certificate of analysis (CoA) for lot-specific data.
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Supplier CAS Number Purity Physical Form
Storage
Temperature

Sigma-Aldrich

(via Synthonix)
23107-52-0 95%[2] Liquid[2]

Room

Temperature[2]

Moldb 23107-52-0 97%[3] Not specified Not specified

BLD Pharm 23107-52-0 Not specified Not specified
Cold-chain

suggested[4]

Pricing and lead times are often subject to change and depend on the quantity required. It is

recommended to contact the suppliers directly for the most up-to-date information. For

instance, Moldb provides a price of $986.0 for 1g with a lead time of 1-3 weeks.[3]

Procurement and Quality Verification Workflow
A systematic approach to procuring and verifying the quality of 2-
(Hydroxymethyl)cyclobutanone is essential for reproducible research.

Caption: A typical workflow for procuring and verifying the quality of research chemicals.

Experimental Protocol: Quality Control via Gas
Chromatography-Mass Spectrometry (GC-MS)
To ensure the purity of the received 2-(Hydroxymethyl)cyclobutanone, an in-house GC-MS

analysis is recommended.

Objective: To confirm the identity and assess the purity of a commercial sample of 2-
(Hydroxymethyl)cyclobutanone.

Materials:

2-(Hydroxymethyl)cyclobutanone sample

High-purity solvent (e.g., Dichloromethane or Ethyl Acetate)

GC-MS instrument with a suitable capillary column (e.g., DB-5ms)
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Procedure:

Sample Preparation: Prepare a dilute solution of the 2-(Hydroxymethyl)cyclobutanone
sample in the chosen solvent (e.g., 1 mg/mL).

Instrument Setup:

Set the GC oven temperature program (e.g., start at 50°C, hold for 2 minutes, then ramp

to 250°C at 10°C/min).

Set the injector temperature (e.g., 250°C).

Set the MS transfer line temperature (e.g., 280°C).

Use a standard electron ionization (EI) source at 70 eV.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum of the

eluting peaks.

Data Analysis:

Identify the peak corresponding to 2-(Hydroxymethyl)cyclobutanone based on its

retention time and mass spectrum. The expected molecular ion peak would be at m/z

100.12.

Integrate the peak areas in the TIC to calculate the relative purity of the compound.

Compare the obtained mass spectrum with a reference spectrum if available.

Expected Outcome: A major peak corresponding to 2-(Hydroxymethyl)cyclobutanone with a

purity value that aligns with the supplier's specifications. For example, a Certificate of Analysis

from MedchemExpress for a different compound shows a purity of 99.94% as determined by

GC.

Safety, Handling, and Storage
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Proper handling and storage are paramount to ensure the stability of 2-
(Hydroxymethyl)cyclobutanone and the safety of laboratory personnel.

Safety Precautions:

Hazard Statements: The compound is associated with hazard statements H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335

(May cause respiratory irritation).[2][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[5][10]

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of vapors.[5][10]

Fire Safety: Keep away from open flames, hot surfaces, and sources of ignition.[11][12] Use

non-sparking tools and take precautionary measures against static discharge.[11][12]

Storage:

Temperature: Store in a cool, dry, and well-ventilated place.[10][11] Some suppliers

recommend room temperature storage[2], while others suggest cold-chain transportation[4],

indicating that refrigerated storage may be optimal for long-term stability.

Container: Keep the container tightly closed to prevent degradation.[10][11]

Conclusion
2-(Hydroxymethyl)cyclobutanone is a readily available building block for researchers in

organic synthesis and drug discovery. By carefully selecting suppliers, diligently verifying the

quality of the procured material, and adhering to proper safety and handling procedures,

scientists can confidently incorporate this valuable compound into their research workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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